2-{[4-cyclohexyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide

• Molecular Formula: C21H25N5O3S
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 2-[[4-cyclohexyl-5-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C21H25N5O3S/c1-14-12-18(25-29-14)22-19(27)13-30-21-24-23-20(16-10-6-7-11-17(16)28-2)26(21)15-8-4-3-5-9-15/h6-7,10-12,15H,3-5,8-9,13H2,1-2H3,(H,22,25,27)
• InChI Key: SKAICEYMNAQJHD-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(N2C3CCCCC3)C4=CC=CC=C4OC

Description

2-{[4-cyclohexyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazole derivatives, which have been found to possess various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 2-{[4-cyclohexyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide is not fully understood. However, it is believed that this compound exerts its antimicrobial activity by inhibiting the synthesis of bacterial cell walls. It is also thought to inhibit the activity of certain enzymes involved in bacterial metabolism.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-cyclohexyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide exhibits low toxicity and does not have any significant adverse effects on human cells. Additionally, this compound has been found to possess anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[4-cyclohexyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide in lab experiments is its potent antimicrobial activity. This makes it a valuable compound for testing the efficacy of new antibiotics. However, one of the limitations of using this compound is its relatively high cost and the complexity of its synthesis.

Future Directions

There are several potential future directions for research on 2-{[4-cyclohexyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide. One area of interest is its potential use as an anticancer agent. Studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines. Another potential area of research is the development of new derivatives of this compound with improved antimicrobial activity and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of 2-{[4-cyclohexyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide has been reported in the literature. The synthesis involves the reaction of 4-cyclohexyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol with 5-methyl-3-isoxazolecarboxylic acid chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-{[4-cyclohexyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide has been studied for its potential therapeutic applications. One of the major areas of research is its antimicrobial activity. Studies have shown that this compound exhibits potent antibacterial activity against various strains of bacteria, including Gram-positive and Gram-negative bacteria. Additionally, this compound has been found to possess antifungal activity against various fungal strains.